Cas no 130892-97-6 (Hexanoic acid, 6-(phenylmethoxy)-)

Hexanoic acid, 6-(phenylmethoxy)- Properties

Names and Identifiers

• Hexanoic acid, 6-(phenylmethoxy)-
• 6-Benzyloxyhexanoic acid
• 6-phenylmethoxyhexanoic acid
• IILIIPOEUNIPFG-UHFFFAOYSA-N
• SCHEMBL830483
• A903823
• DB-341666
• 6-(BENZYLOXY)HEXANOIC ACID
• 6-benzyloxy-hexanoic acid
• AKOS013620053
• DTXSID30435684
• 130892-97-6
• +Expand

• InChIKey： IILIIPOEUNIPFG-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O3/c14-13(15)9-5-2-6-10-16-11-12-7-3-1-4-8-12/h1,3-4,7-8H,2,5-6,9-11H2,(H,14,15)
• SMILES： C1=CC=C(C=C1)COCCCCCC(=O)O

Computed Properties

• Exact Mass: 222.12564
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 8
• Monoisotopic Mass: 222.125594432g/mol
• Heavy Atom Count: 16
• Complexity: 186
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53